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Compound of Interest

Compound Name: 2-Amino-5-methylphenol

Cat. No.: B193566 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical component of laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the proper

disposal of 2-Amino-5-methylphenol (CAS No. 2835-98-5), a compound frequently used in

research and development. Adherence to these guidelines is paramount for personnel safety

and regulatory compliance.

Immediate Safety and Disposal Overview
2-Amino-5-methylphenol is classified as a hazardous chemical.[1][2] According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is

associated with hazards such as skin irritation and may cause an allergic skin reaction.[3][4][5]

[6] Therefore, all waste materials containing this compound must be managed as hazardous

waste in accordance with national and local regulations.[2][7] It is crucial to prevent this

chemical from entering drains or the environment.[5][8]

Hazard Identification and Classification
Properly identifying the hazards associated with 2-Amino-5-methylphenol is the first step in

ensuring safe handling and disposal. The following table summarizes its key hazard

classifications.
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Hazard
Classification

GHS Code Signal Word Description

Acute Toxicity, Oral H302 Warning Harmful if swallowed.

Skin Sensitization H317 Warning
May cause an allergic

skin reaction.[3][6]

Skin

Corrosion/Irritation
- Warning

Causes skin irritation.

[1][4]

Serious Eye Irritation - Warning
Causes serious eye

irritation.[4]

Respiratory Irritation - Warning
May cause respiratory

irritation.[4]

Hazardous to the

Aquatic Environment

(Long-term)

H411 -

Toxic to aquatic life

with long lasting

effects.[5]

Note: Hazard classifications may vary slightly between suppliers.

Step-by-Step Disposal Protocol
The following procedural guidance outlines the necessary steps for the safe disposal of 2-
Amino-5-methylphenol waste.

Waste Identification and Segregation:

All materials contaminated with 2-Amino-5-methylphenol, including unused product,

reaction byproducts, contaminated personal protective equipment (PPE), and cleaning

materials, must be classified as hazardous chemical waste.[2]

This waste must be segregated from non-hazardous materials and other incompatible

chemical waste streams.[2] Incompatible materials include acids, strong oxidizing agents,

acid anhydrides, acid chlorides, and chloroformates.[1][9]

Containerization:
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Use a designated, chemically compatible, and leak-proof container for all 2-Amino-5-
methylphenol waste.[2][10] The container must be kept tightly sealed except when

adding waste.[10]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "2-Amino-5-methylphenol".[2][10]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.[2]

The storage area should be away from sources of ignition and incompatible materials.[2]

[7]

Disposal Request and Execution:

Do not attempt to dispose of this chemical through standard laboratory drains or as regular

solid waste.[1]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[2][7]

Provide a complete and accurate description of the waste, including the chemical name

and quantity.[2]

The final disposal method will be carried out by an approved waste disposal plant.[1][2][4]

[11]

Empty Container Management:

Empty containers that held 2-Amino-5-methylphenol must be handled as hazardous

waste unless properly decontaminated.[2]

If the chemical is not on your institution's list of acutely hazardous wastes, the container

should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed

of as hazardous waste.[12]
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After triple-rinsing and air-drying, deface the original label, mark the container as

"EMPTY," and dispose of it according to your institution's guidelines for decontaminated

containers.[12]

Spill Management
In the event of a spill, the immediate priority is to ensure personnel safety and prevent

environmental contamination.

Personnel Protection: Wear appropriate PPE, including gloves, safety goggles or face shield,

and a dust mask or respirator.[3][6]

Containment: Prevent further leakage or spreading if it is safe to do so.[5][8]

Cleanup: For solid spills, sweep or vacuum the material and place it into a suitable, sealed

container for disposal.[1][9][13] Avoid generating dust.[5][8][9] For liquid spills, use an inert

absorbent material.

Reporting: Report the spill to your institution's EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Amino-5-
methylphenol.
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Caption: Workflow for the proper disposal of 2-Amino-5-methylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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